Cas no 127754-69-2 (1H-Pyrrole-3-carboxylic acid, 1-decyl-, ethyl ester)

• Product name: 1H-Pyrrole-3-carboxylic acid, 1-decyl-, ethyl ester
• CAS No: 127754-69-2
• MF: C₁₇H₂₉NO₂
• MW: 279.417665243149
• CID: 1226070

1H-Pyrrole-3-carboxylic acid, 1-decyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-decyl-, ethyl ester

• Inchi： 1S/C17H29NO2/c1-3-5-6-7-8-9-10-11-13-18-14-12-16(15-18)17(19)20-4-2/h12,14-15H,3-11,13H2,1-2H3
• InChI Key： OHEHYTAQTQDYKI-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCC)C=CC(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 279.21997

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 373.2±15.0 °C(Predicted)
• PSA: 31.23
• pka: -5.82±0.70(Predicted)